Sulphur Yellow 9
Description
Sulphur Yellow 9, also known as C.I.Sulphur Yellow 9 or C.I.53010, is a straw yellow powder . It is insoluble in water but has good solubility in sodium sulfide solution . The dyeing content in sodium hypochlorite solution partially fades, and it turns dark orange in concentrated sulfuric acid .
Synthesis Analysis
The manufacturing method of Sulphur Yellow 9 involves adding 133 parts of N-(2,5-dinitrophenyl)acetamide and 93 parts of Phthalic anhydride to a previously melted mixture of 280 parts of sodium and 94 parts of sulfur crystals . This melt is heated to 130 ℃ for 10 to 11 hours, then quickly heated to 180 ℃, and heated for 3 to 4 hours until the dye detection is satisfactory .Physical And Chemical Properties Analysis
Sulphur Yellow 9 is a straw yellow powder . It is insoluble in water but soluble in sodium sulfide solution . The dyeing content in sodium hypochlorite solution partially fades, and it turns dark orange in concentrated sulfuric acid . Sulfur, a key component in Sulphur Yellow 9, is a solid at standard temperature and pressure, with a melting point of 388.36 K (115.21 °C, 239.38 °F) and a boiling point of 717.8 K (444.6 °C, 832.3 °F) .Safety and Hazards
Sulphur Yellow 9 should be handled with care to avoid contact with eyes, skin, or clothing . It should not be ingested or inhaled, and dust formation should be avoided . The compound should be stored in a dry, cool, and well-ventilated place, away from heat, sparks, and flame . It is also noted that Sulphur Yellow 9 is very easy to absorb the moisture in the air and deliquesce agglomerates, resulting in oxidative deterioration .
properties
CAS RN |
12262-72-5 |
|---|---|
Product Name |
Sulphur Yellow 9 |
Molecular Formula |
C8H15NO4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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